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Compound of Interest

Compound Name:
4-((Benzyloxy)methyl)-6-

chloropyrimidine

Cat. No.: B1524724 Get Quote

The Imperative of Orthogonal Spectroscopic
Analysis
Relying on a single analytical technique for structural confirmation is a practice fraught with

risk. Each spectroscopic method probes different aspects of a molecule's physical properties.

By employing a suite of orthogonal techniques—¹H NMR, ¹³C NMR, High-Resolution Mass

Spectrometry (HRMS), and FTIR—we create a multi-faceted and robust body of evidence. This

approach minimizes the potential for misinterpretation and provides a comprehensive

characterization of the target compound.

Experimental Workflow: A Triad of Spectroscopic
Scrutiny
Our analytical approach is rooted in a logical progression of experiments, each providing a

unique piece of the structural puzzle. The synergy between these techniques allows for a

comprehensive and definitive confirmation.
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Sample Preparation

Spectroscopic Analysis

Structural Confirmation

4-((Benzyloxy)methyl)-
6-chloropyrimidine

NMR Spectroscopy
(¹H & ¹³C)

Dissolve in CDCl₃

Mass Spectrometry
(HRMS)

Ionization

FTIR Spectroscopy

ATR Analysis

Confirmed
Structure

[C₁₂H₁₁ClN₂O + H]⁺
m/z = 235

[C₇H₇]⁺ (Tropylium ion)
m/z = 91

- C₅H₅ClN₂O

[C₅H₄ClN₂O]⁺
m/z = 143

- C₇H₇

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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